Cas no 494793-09-8 (Heptanedioic acid, 3-oxo-, 1-(1,1-dimethylethyl) 7-methyl ester)

• Product Name: Heptanedioic acid, 3-oxo-, 1-(1,1-dimethylethyl) 7-methyl ester
• CAS No: 494793-09-8
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• CID: 1522352
• Update Time: 2024-08-24

Heptanedioic acid, 3-oxo-, 1-(1,1-dimethylethyl) 7-methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 3-oxo-, 1-(1,1-dimethylethyl) 7-methyl ester

• Inchi： 1S/C12H20O5/c1-12(2,3)17-11(15)8-9(13)6-5-7-10(14)16-4/h5-8H2,1-4H3
• InChI Key： WFQACYWNSUITTC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CC(=O)CCCC(OC)=O

Computed Properties

• Exact Mass: 244.1311

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 313.7±17.0 °C(Predicted)
• PSA: 69.67
• pka: 10.50±0.46(Predicted)